![molecular formula C10H20N2O3 B3151946 tert-butyl ((3S,4S)-3-hydroxypiperidin-4-yl)carbamate CAS No. 724788-22-1](/img/structure/B3151946.png)
tert-butyl ((3S,4S)-3-hydroxypiperidin-4-yl)carbamate
Overview
Description
“tert-butyl ((3S,4S)-3-hydroxypiperidin-4-yl)carbamate” is a chemical compound with the CAS Number: 870632-91-0 . It has a molecular weight of 202.25 . The IUPAC name for this compound is tert-butyl (3S,4S)-4-hydroxy-3-pyrrolidinylcarbamate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H18N2O3/c1-9(2,3)14-8(13)11-6-4-10-5-7(6)12/h6-7,10,12H,4-5H2,1-3H3, (H,11,13)/t6-,7-/m0/s1 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The compound should be stored in a refrigerator .Scientific Research Applications
Chemical Transformations
The tert-butyl group in this compound is known for its unique reactivity pattern, which is often used in various chemical transformations . The crowded nature of the tert-butyl group can lead to interesting and unique reactions, making it a valuable tool in synthetic chemistry .
Biosynthetic and Biodegradation Pathways
The tert-butyl group is also relevant in nature, playing a role in certain biosynthetic and biodegradation pathways . This suggests that “tert-butyl ((3S,4S)-3-hydroxypiperidin-4-yl)carbamate” could potentially be involved in similar biological processes .
Biocatalytic Processes
The tert-butyl group’s unique reactivity and its implications in biosynthetic and biodegradation pathways suggest potential applications in biocatalytic processes . Biocatalysis involves the use of natural catalysts, like protein enzymes, to conduct chemical reactions. This means that our compound could potentially be used to enhance the efficiency of these reactions .
Enzymatic Kinetic Resolution
The compound’s structure suggests that it could be involved in enzymatic kinetic resolution processes . These processes are often used in the production of optically pure enantiomers, which are molecules that are mirror images of each other .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that this compound is a derivative of piperidine, which is often used in the synthesis of pharmaceuticals and other organic compounds .
Mode of Action
It’s worth noting that the tert-butyl carbamate (n-boc) protecting group is often used in organic synthesis to protect amines . The N-Boc group can be removed under acidic conditions, revealing the amine for further reactions .
Biochemical Pathways
The tert-butyl group has been noted for its unique reactivity pattern and its implications in biosynthetic and biodegradation pathways .
Result of Action
The compound’s role in the deprotection of the n-boc group could potentially influence a variety of biochemical reactions .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the deprotection of the N-Boc group occurs under acidic conditions . Therefore, the pH of the environment could potentially influence the compound’s action.
properties
IUPAC Name |
tert-butyl N-[(3S,4S)-3-hydroxypiperidin-4-yl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O3/c1-10(2,3)15-9(14)12-7-4-5-11-6-8(7)13/h7-8,11,13H,4-6H2,1-3H3,(H,12,14)/t7-,8-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLTCALYMVICSBJ-YUMQZZPRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCNCC1O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@H]1CCNC[C@@H]1O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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